Cas no 71866-91-6 (1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
• CAS No: 71866-91-6
• MF: C₁₂H₉ClO₂S
• MW: 252.716661214828
• CID: 576210
• PubChem ID: 72942987
• Update Time: 2025-04-19

1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
• Helitenuone
• 1-[5-(5-chloro-2-hydroxyphenyl)thiophen-2-yl]ethanone
• 71866-91-6

• Inchi： 1S/C12H9ClO2S/c1-7(14)11-4-5-12(16-11)9-6-8(13)2-3-10(9)15/h2-6,15H,1H3
• InChI Key： HIUOPZHHYZDOPG-UHFFFAOYSA-N
• SMILES： CC(C1SC(C2C(O)=CC=C(Cl)C=2)=CC=1)=O

Computed Properties

• Exact Mass: 252.00127
• Monoisotopic Mass: 252.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones